Cas no 1270383-80-6 (2-amino-2-(3-bromo-4-methylphenyl)ethan-1-ol)

• Product Name: 2-amino-2-(3-bromo-4-methylphenyl)ethan-1-ol
• CAS No: 1270383-80-6
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 5583270
• PubChem ID: 77130253
• Update Time: 2023-11-24

2-amino-2-(3-bromo-4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-(3-BROMO-4-METHYLPHENYL)ETHAN-1-OL
• 2-amino-2-(3-bromo-4-methylphenyl)ethanol
• Benzeneethanol, β-amino-3-bromo-4-methyl-
• 1270383-80-6
• EN300-1894763
• 2-amino-2-(3-bromo-4-methylphenyl)ethan-1-ol

• Inchi： 1S/C9H12BrNO/c1-6-2-3-7(4-8(6)10)9(11)5-12/h2-4,9,12H,5,11H2,1H3
• InChI Key： YSVIUORWGXALKI-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)C(CO)N

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.468±0.06 g/cm3(Predicted)
• Boiling Point: 356.3±37.0 °C(Predicted)
• pka: 12.48±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes